Cas no 1261170-82-4 (1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3)

• Product Name: 1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3
• CAS No: 1261170-82-4
• MF: C₂H₃N₃
• MW: 74.0308563709259
• CID: 1004299
• PubChem ID: 53442264
• Update Time: 2025-04-20

1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 Chemical and Physical Properties

Names and Identifiers

• Triazole-[13C2,15N2]
• 1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3
• HY-Y0219S
• 1H-1,2,4-Triazole-3,5-13C2-1,2,4-15N3 (ACI)
• NSC 83128-13C2,15N3
• 1261170-82-4
• (3,5-13C2,1,2,4-15N3)1H-1,2,4-triazole
• 1H-1,2,4-Triazole-Ring Parent
• Triazole-[13C2,15N3]
• CS-0343627

• Inchi： 1S/C2H3N3/c1-3-2-5-4-1/h1-2H,(H,3,4,5)/i1+1,2+1,3+1,4+1,5+1
• InChI Key： NSPMIYGKQJPBQR-CVMUNTFWSA-N
• SMILES： [15NH]1[13CH]=[15N][13CH]=[15N]1

Computed Properties

• Exact Mass: 74.03051146g/mol
• Monoisotopic Mass: 74.03051146g/mol
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 28.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles